Cas no 1805048-60-5 (5-(Difluoromethyl)-4-fluoro-2-iodo-3-(trifluoromethyl)pyridine)

• Product Name: 5-(Difluoromethyl)-4-fluoro-2-iodo-3-(trifluoromethyl)pyridine
• CAS No: 1805048-60-5
• MF: C₇H₂F₆IN
• MW: 340.992374897003
• CID: 4881627
• Update Time: 2025-05-20

5-(Difluoromethyl)-4-fluoro-2-iodo-3-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 5-(Difluoromethyl)-4-fluoro-2-iodo-3-(trifluoromethyl)pyridine

• Inchi： 1S/C7H2F6IN/c8-4-2(5(9)10)1-15-6(14)3(4)7(11,12)13/h1,5H
• InChI Key： YUCHXVFWNXEICH-UHFFFAOYSA-N
• SMILES： IC1C(C(F)(F)F)=C(C(C(F)F)=CN=1)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 220
• XLogP3: 3.1
• Topological Polar Surface Area: 12.9

Additional information on 5-(Difluoromethyl)-4-fluoro-2-iodo-3-(trifluoromethyl)pyridine

Introduction to 5-(Difluoromethyl)-4-fluoro-2-iodo-3-(trifluoromethyl)pyridine (CAS No. 1805048-60-5)

5-(Difluoromethyl)-4-fluoro-2-iodo-3-(trifluoromethyl)pyridine, with the chemical identifier CAS No. 1805048-60-5, is a highly specialized heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridine class, which is renowned for its diverse biological activities and utility in drug development. The structural features of this molecule, particularly the presence of multiple fluorinated and iodinated substituents, contribute to its unique chemical properties and make it a valuable intermediate in synthetic chemistry.

The molecular structure of 5-(Difluoromethyl)-4-fluoro-2-iodo-3-(trifluoromethyl)pyridine consists of a pyridine ring substituted with a difluoromethyl group at the 5-position, a fluoro group at the 4-position, an iodo group at the 2-position, and a trifluoromethyl group at the 3-position. This arrangement of functional groups imparts distinct reactivity and electronic characteristics to the molecule, making it a versatile building block for the synthesis of more complex pharmacophores. The fluorine atoms, in particular, play a crucial role in modulating the bioavailability and metabolic stability of drug candidates.

In recent years, there has been a growing interest in fluorinated pyridines due to their ability to enhance drug-like properties such as lipophilicity, metabolic stability, and binding affinity. The introduction of fluorine atoms into pharmaceutical molecules often leads to improved pharmacokinetic profiles, which is a critical factor in drug development. For instance, fluorine substitution can prevent rapid metabolism by enzymes like cytochrome P450 (CYP450), thereby extending the half-life of a drug and improving its therapeutic efficacy.

The difluoromethyl group is particularly noteworthy as it is known to increase metabolic stability and binding interactions with biological targets. This group is frequently incorporated into active pharmaceutical ingredients (APIs) to enhance their pharmacological activity. Similarly, the presence of an iodo group at the 2-position provides a handle for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura or Stille couplings, which are widely used in organic synthesis to construct complex molecular architectures.

One of the most compelling aspects of 5-(Difluoromethyl)-4-fluoro-2-iodo-3-(trifluoromethyl)pyridine is its potential application in the development of novel therapeutic agents. Researchers have leveraged this compound as a key intermediate in synthesizing small molecules with anti-inflammatory, anticancer, and antimicrobial properties. For example, recent studies have demonstrated that derivatives of this compound exhibit promising activity against certain resistant bacterial strains by interfering with essential bacterial pathways.

The trifluoromethyl group at the 3-position further enhances the molecular properties of this compound by increasing its lipophilicity and reducing water solubility. This balance between lipophilicity and solubility is crucial for achieving optimal absorption, distribution, metabolism, and excretion (ADME) profiles in drug candidates. Additionally, trifluoromethyl groups are known to improve binding affinity by increasing hydrophobic interactions with biological targets.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of compounds like 5-(Difluoromethyl)-4-fluoro-2-iodo-3-(trifluoromethyl)pyridine with greater accuracy before conducting expensive experimental validations. Machine learning models trained on large datasets of bioactive molecules have shown remarkable success in identifying potential drug candidates based on their structural features. These computational tools have accelerated the drug discovery process by allowing researchers to prioritize promising compounds based on their predicted efficacy and safety profiles.

In conclusion,5-(Difluoromethyl)-4-fluoro-2-iodo-3-(trifluoromethyl)pyridine (CAS No. 1805048-60-5) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and versatile reactivity. Its incorporation into drug development pipelines has led to the discovery of novel therapeutic agents with improved pharmacological properties. As research continues to uncover new applications for this compound, it is expected to play an increasingly important role in the discovery and development of next-generation pharmaceuticals.